![molecular formula C11H19N7 B5691887 2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine](/img/structure/B5691887.png)
2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine (HDPT) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. HDPT has a unique structure that makes it a promising candidate for use in drug discovery, materials science, and other areas of research.
Mechanism of Action
The mechanism of action of 2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to reduce the production of inflammatory cytokines, which are involved in the development of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, this compound has shown potent activity in various assays, making it a promising candidate for further investigation. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain applications.
Future Directions
There are several future directions for research on 2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine. One potential area of investigation is its use in combination with other anti-cancer agents to enhance their efficacy. Additionally, this compound could be investigated for its potential use in treating other diseases such as Alzheimer's and Parkinson's. Finally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine involves the reaction of hydrazine hydrate with 2,4,6-trichloro-1,3,5-triazine in the presence of a base such as pyrrolidine. The resulting product is then purified through recrystallization and characterized using various analytical techniques such as NMR and IR spectroscopy.
Scientific Research Applications
2-hydrazino-4,6-di-1-pyrrolidinyl-1,3,5-triazine has been extensively studied for its potential use in drug discovery. It has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. Additionally, this compound has shown promise as an anti-inflammatory agent and has been investigated for its potential use in treating various inflammatory diseases.
properties
IUPAC Name |
(4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-yl)hydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N7/c12-16-9-13-10(17-5-1-2-6-17)15-11(14-9)18-7-3-4-8-18/h1-8,12H2,(H,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYLYRLKJGDQAOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=N2)NN)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.